molecular formula C12H11ClN2O2 B8382991 1-[1-(4-Chlorophenyl)pyrazol-3-yl]oxypropan-2-one

1-[1-(4-Chlorophenyl)pyrazol-3-yl]oxypropan-2-one

Cat. No.: B8382991
M. Wt: 250.68 g/mol
InChI Key: FNCJHFLAQILDGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[1-(4-Chlorophenyl)pyrazol-3-yl]oxypropan-2-one is a useful research compound. Its molecular formula is C12H11ClN2O2 and its molecular weight is 250.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11ClN2O2

Molecular Weight

250.68 g/mol

IUPAC Name

1-[1-(4-chlorophenyl)pyrazol-3-yl]oxypropan-2-one

InChI

InChI=1S/C12H11ClN2O2/c1-9(16)8-17-12-6-7-15(14-12)11-4-2-10(13)3-5-11/h2-7H,8H2,1H3

InChI Key

FNCJHFLAQILDGN-UHFFFAOYSA-N

Canonical SMILES

CC(=O)COC1=NN(C=C1)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.50 g (28.3 mmol) 1-(4-chlorophenyl)pyrazol-3-ol, 3.91 g (28.3 mmol) potassium carbonate and 50 mg sodium iodide in 30 ml DMF have been stirred for 5 min at ambient temperature. Then 2.62 g (28.3 mmol) chloroacetone have been added dropwise while stirring which was continued at 60° C. for 5 h. The mixture was poured into excess 10% aqueous lithium chloride solution and extracted with ethyl acetate three times. The combined extracts have been washed with 10% lithium chloride solution twice and dried with sodium sulfate. After removal of the solvent in vacuo the crude product has been purified by chromatography on silica. Yield 6.5 g. The product was used for the next step.
Quantity
5.5 g
Type
reactant
Reaction Step One
Quantity
3.91 g
Type
reactant
Reaction Step One
Quantity
50 mg
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
2.62 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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